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Compound of Interest

Compound Name: I-OMe-Tyrphostin AG 538

Cat. No.: B2908153

Researchers and drug development professionals handling I-OMe-Tyrphostin AG 538 must
adhere to strict safety and disposal protocols to ensure a secure laboratory environment and
regulatory compliance. This guide provides essential, step-by-step procedures for the safe
handling and disposal of this compound.

Immediate Safety and Handling Protocols

Proper personal protective equipment (PPE) is the first line of defense when working with I-
OMe-Tyrphostin AG 538. Always use eyeshields, gloves, and a Type N95 (US) respirator.[1]
Work should be conducted in a well-ventilated area. In case of a spill, immediate action is
crucial to prevent exposure and contamination.

Spill Response Procedures:

For minor spills of the solid compound, alert personnel in the immediate vicinity and, while
wearing appropriate PPE, gently sweep up the material, avoiding dust generation.[2][3] The
collected material should be placed into a sealed, labeled container for hazardous waste
disposal.[2][3] For liquid spills, absorb the material with an inert substance like vermiculite or
sand, and place the contaminated absorbent into a sealed hazardous waste container.[2] The
spill area should then be cleaned with a suitable solvent, such as ethanol, followed by soap
and water.[2][3] In the event of a major spill, evacuate the area immediately and contact your
institution's environmental health and safety (EHS) office.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2908153?utm_src=pdf-interest
https://www.benchchem.com/product/b2908153?utm_src=pdf-body
https://www.benchchem.com/product/b2908153?utm_src=pdf-body
https://www.benchchem.com/product/b2908153?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/sigma/t7697
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Tyrphostin_23.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Tyrphostin_23.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Tyrphostin_23.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Tyrphostin_23.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Tyrphostin_23.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Disposal Procedures

The disposal of I-OMe-Tyrphostin AG 538 and any contaminated materials must be managed
as hazardous waste in accordance with federal, state, and local regulations.[4] Improper
disposal can lead to environmental contamination and significant penalties.[5]

Step-by-Step Disposal Guide:

o Waste Collection: All solid waste, including contaminated gloves, paper towels, and pipette
tips, must be collected in a designated, clearly labeled, and sealed hazardous waste
container.[2] Liquid waste, such as unused solutions, should be collected in a separate,
compatible, and leak-proof container.[6]

o Container Labeling: Each waste container must be clearly labeled with the words
"Hazardous Waste" and the full chemical name: "I-OMe-Tyrphostin AG 538" or its synonym
a-Cyano-(3-methoxy-4-hydroxy-5-iodocinnamoyl)-(3',4'-dihydroxyphenyl)ketone.[2][7] The
label should also include the building and room number where the waste was generated.[6]

o Storage: Waste containers must be stored in a designated Satellite Accumulation Area (SAA)
at or near the point of generation.[6][8] These containers must be kept securely closed
except when adding waste.[6] It is crucial to segregate incompatible chemicals to prevent
dangerous reactions.[6]

o Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.[8] Do not dispose of I-OMe-Tyrphostin AG 538 down the drain or in
regular trash.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information regarding the
storage and handling of I-OMe-Tyrphostin AG 538.
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Parameter Value Source
Storage Temperature (Solid) -20°C [1]
Storage Temperature (in -20°C (up to 1 month), -80°C ]
DMSO) (up to 6 months)

Solubility in DMSO 50 mg/mL [1]
Molecular Weight 437.19 g/mol [1107]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of I-OMe-
Tyrphostin AG 538 waste.
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[-OMe-Tyrphostin AG 538 Disposal Workflow
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Caption: Logical steps for safe chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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